Cas no 13292-05-2 (3-Bromophenanthrene-9,10-dione)

• Product Name: 3-Bromophenanthrene-9,10-dione
• CAS No: 13292-05-2
• MF: C₁₄H₇BrO₂
• MW: 287.108183145523
• MDL: MFCD18072876
• CID: 840253
• PubChem ID: 10957115
• Update Time: 2025-04-19

3-Bromophenanthrene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 3-Bromophenanthrene-9,10-dione
• 3-Bromo-9,10-phenanthrenedione
• 3-bromo-phenanthrene-9,10-dione
• 3-Brom-phenanthren-9,10-dion
• 3-Brom-phenanthrenchinon
• C14H7O2(3-Br)
• QC-1271
• 3-Bromophenanthrenequinone
• 3-Bromo-9,10-phenanthrenequinone
• 9,10-Phenanthrenedione, 3-bromo-
• OFVPOKPVPJPQAY-UHFFFAOYSA-N
• EBD233646
• SY019522
• AX8170915
• AB0031380
• X4457
• ST24041972
• s10964
• SCHEMBL3948979
• DTXSID50449809
• MFCD18072876
• 13292-05-2
• AS-19095
• EN300-6740292
• 3-BROMO-9,10-DIHYDROPHENANTHRENE-9,10-DIONE
• AKOS016004667
• B6037
• 3-Bromophenanthrene-9 pound not10-dione
• CS-0155953

• MDL： MFCD18072876
• Inchi： 1S/C14H7BrO2/c15-8-5-6-11-12(7-8)9-3-1-2-4-10(9)13(16)14(11)17/h1-7H
• InChI Key： OFVPOKPVPJPQAY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(C3C=CC=CC=3C=2C=1)=O)=O

Computed Properties

• Exact Mass: 285.96300
• Monoisotopic Mass: 285.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.638
• Melting Point: 267-268 ºC
• Boiling Point: 447 ºC
• Flash Point: 162 ºC
• PSA: 34.14000
• LogP: 3.49510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons